2-(4-chloro-3-methylphenoxy)-N-[2-(dimethylamino)-2-(2-methoxyphenyl)ethyl]acetamide

• Molecular Formula: C20H25ClN2O3
• Molecular Weight: 376.9 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[2-(dimethylamino)-2-(2-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C20H25ClN2O3/c1-14-11-15(9-10-17(14)21)26-13-20(24)22-12-18(23(2)3)16-7-5-6-8-19(16)25-4/h5-11,18H,12-13H2,1-4H3,(H,22,24)
• InChI Key: PGPNHINXFKEKLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NCC(C2=CC=CC=C2OC)N(C)C)Cl

Description

2-(4-chloro-3-methylphenoxy)-N-[2-(dimethylamino)-2-(2-methoxyphenyl)ethyl]acetamide is a synthetic organic compound It is characterized by the presence of a chloro-substituted phenoxy group, a dimethylamino group, and a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-[2-(dimethylamino)-2-(2-methoxyphenyl)ethyl]acetamide typically involves multiple steps:

Formation of the Phenoxy Intermediate: The starting material, 4-chloro-3-methylphenol, is reacted with an appropriate acylating agent to form the phenoxy intermediate.

Introduction of the Dimethylamino Group: The phenoxy intermediate is then reacted with a dimethylamine source under suitable conditions to introduce the dimethylamino group.

Coupling with the Methoxyphenyl Group: The final step involves coupling the dimethylamino intermediate with 2-methoxyphenylacetic acid or its derivatives to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This could include the use of catalysts, optimized reaction temperatures, and pressures, as well as purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methyl group or the dimethylamino group.

Reduction: Reduction reactions may target the chloro group or the carbonyl group in the acetamide moiety.

Substitution: The chloro group can be substituted by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can facilitate substitution reactions.

Major Products

Oxidation: Oxidation may yield carboxylic acids or N-oxides.

Reduction: Reduction may produce amines or alcohols.

Substitution: Substitution reactions may result in the formation of ethers or other substituted derivatives.

Scientific Research Applications

Chemistry

Synthesis of Derivatives:

Biology

Biological Activity Studies: The compound may be studied for its biological activity, including its effects on enzymes, receptors, or cellular processes.

Medicine

Pharmaceutical Development: It may serve as a lead compound for developing new drugs targeting specific diseases or conditions.

Industry

Material Science: The compound may be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-[2-(dimethylamino)-2-(2-methoxyphenyl)ethyl]acetamide would depend on its specific application. Generally, it may interact with molecular targets such as enzymes, receptors, or ion channels, modulating their activity and leading to the desired biological or chemical effect. The pathways involved could include signal transduction, metabolic pathways, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenoxy)-N-[2-(dimethylamino)-2-(2-methoxyphenyl)ethyl]acetamide
• 2-(4-chloro-3-methylphenoxy)-N-[2-(methylamino)-2-(2-methoxyphenyl)ethyl]acetamide
• 2-(4-chloro-3-methylphenoxy)-N-[2-(dimethylamino)-2-(phenyl)ethyl]acetamide

Uniqueness

The uniqueness of 2-(4-chloro-3-methylphenoxy)-N-[2-(dimethylamino)-2-(2-methoxyphenyl)ethyl]acetamide lies in its specific substitution pattern, which may confer distinct chemical and biological properties compared to similar compounds. This could include differences in reactivity, stability, or biological activity.